Cas no 60891-17-0 ((2e)-2-[[4-[2-(diethylamino)ethoxy]phenyl]methylidene]-3,4-dihydronaphthalen-1-one;hydrochloride)

• Product name: (2e)-2-[[4-[2-(diethylamino)ethoxy]phenyl]methylidene]-3,4-dihydronaphthalen-1-one;hydrochloride
• CAS No: 60891-17-0
• MF: C₂₃H₂₈ClNO₂
• MW: 385.92692565918
• CID: 953686
• PubChem ID: 54606879

(2e)-2-[[4-[2-(diethylamino)ethoxy]phenyl]methylidene]-3,4-dihydronaphthalen-1-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2E)-2-[[4-[2-(diethylamino)ethoxy]phenyl]methylidene]-3,4-dihydronaphthalen-1-one,hydrochloride
• (2e)-2-[[4-[2-(diethylamino)ethoxy]phenyl]methylidene]-3,4-dihydronaphthalen-1-one
• 1(2H)-Naphthalenone,4-dihydro-,hydrochloride
• hydrochloride
• NSC148001
• NSC-148001
• 60891-17-0
• DTXSID30714380
• (2E)-2-({4-[2-(Diethylamino)ethoxy]phenyl}methylidene)-3,4-dihydronaphthalen-1(2H)-one--hydrogen chloride (1/1)
• (2e)-2-[[4-[2-(diethylamino)ethoxy]phenyl]methylidene]-3,4-dihydronaphthalen-1-one;hydrochloride

• Inchi： InChI=1S/C23H27NO2.ClH/c1-3-24(4-2)15-16-26-21-13-9-18(10-14-21)17-20-12-11-19-7-5-6-8-22(19)23(20)25;/h5-10,13-14,17H,3-4,11-12,15-16H2,1-2H3;1H/b20-17+;
• InChI Key： XTYHLKGPYFUCTQ-SJEOTZHBSA-N
• SMILES： CCN(CC)CCOC1=CC=C(C=C1)C=C2CCC3=CC=CC=C3C2=O.Cl

Computed Properties

• Exact Mass: 349.20431
• Monoisotopic Mass: 385.1808568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54
• LogP: 5.42170